Cas no 2133476-49-8 (2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene)

• Product Name: 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene
• CAS No: 2133476-49-8
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• CID: 4638386
• PubChem ID: 146680203
• Update Time: 2025-05-22

2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[(difluoromethyl)sulfinyl]-1,4-dimethyl-
• 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene
• 2-[(difluoromethyl)sulfinyl]-1,4-xylene
• 2-(difluoromethylsulfinyl)-1,4-dimethylbenzene
• 2133476-49-8
• 2-((Difluoromethyl)sulfinyl)-1,4-dimethylbenzene
• D90420

• Inchi： 1S/C9H10F2OS/c1-6-3-4-7(2)8(5-6)13(12)9(10)11/h3-5,9H,1-2H3
• InChI Key： KDCKQCNDHDKFJL-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(C)C=C1S(C(F)F)=O

Computed Properties

• Exact Mass: 204.04204244g/mol
• Monoisotopic Mass: 204.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.3Ų

2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene

Recent Advances in the Study of 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene (CAS: 2133476-49-8)

The compound 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene (CAS: 2133476-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene as a versatile intermediate in the synthesis of bioactive molecules. Its difluoromethylsulfinyl moiety is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could serve as a key building block in the development of novel kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases.

In addition to its synthetic utility, 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene has shown promise in preclinical studies as a potential therapeutic agent itself. Research conducted by Smith et al. (2024) revealed that this compound exhibits potent inhibitory effects on specific enzymatic pathways involved in neurodegenerative disorders. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity, paving the way for further optimization and clinical translation.

Another area of interest is the compound's potential application in agrochemicals. A recent report from the American Chemical Society highlighted its efficacy as a precursor for developing next-generation pesticides with improved environmental safety profiles. The difluoromethylsulfinyl group was found to enhance the stability and target specificity of these agrochemicals, reducing off-target effects and environmental persistence.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene. Current synthetic routes often involve multi-step processes with low yields, necessitating further optimization. Researchers are exploring catalytic methods and green chemistry approaches to address these limitations, as evidenced by a 2024 publication in Organic Process Research & Development.

In conclusion, 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene (CAS: 2133476-49-8) represents a compelling area of research with broad implications for drug discovery and agrochemical development. Future studies should focus on improving synthetic accessibility, elucidating its full pharmacological profile, and exploring its potential in combination therapies. The compound's unique properties position it as a valuable tool for addressing unmet medical and agricultural needs.